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Compound of Interest

Compound Name: 2-Ethylacrolein

Cat. No.: B1207793

An In-depth Examination of a Versatile C5 Aldehyde in Organic Synthesis and Chemical Safety

Abstract

2-Ethylacrolein (CAS No: 922-63-4) is a reactive a,B-unsaturated aldehyde that serves as a
valuable building block in organic synthesis. Its bifunctional nature, possessing both a
nucleophilic aldehyde and a Michael acceptor system, makes it a versatile precursor for the
construction of complex molecular architectures. This technical guide provides a
comprehensive overview of 2-Ethylacrolein, including its chemical and physical properties,
detailed experimental protocols for its synthesis, its applications in the total synthesis of natural
products, and critical safety and handling procedures. This document is intended for
researchers, scientists, and professionals in the field of drug development who may utilize or
encounter this compound in their work.

Chemical and Physical Properties

2-Ethylacrolein is a clear, colorless to slightly yellow liquid characterized by a pungent odor. It
is highly flammable and air-sensitive, necessitating careful storage and handling. Due to its
propensity to polymerize, it is often supplied with a stabilizer, such as hydroquinone.

A summary of its key quantitative properties is provided in Table 1.
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Property Value References
CAS Number 922-63-4 [11[2][3][41[5]
Molecular Formula CsHsO [31[5]
Molecular Weight 84.12 g/mol [1112][3]
IUPAC Name 2-methylidenebutanal

2-Ethylpropenal, 2-
Synonyms Methylenebutyraldehyde, [2][4]

Ethacrolein

Clear, colorless to slightly

Appearance yellow liquid with a pungent [3]
odor

Boiling Point 92-93 °C (198-199 °F) [1][3]

Density 0.859 g/mL at 25 °C

Flash Point 1°C (34 °F) - closed cup [11[3]

B Insoluble in water; Soluble in
Solubility cohol
alcoho

Refractive Index n20/D 1.425

Synthesis of 2-Ethylacrolein

2-Ethylacrolein is typically synthesized via an aldol condensation reaction between n-
butyraldehyde and formaldehyde. The reaction is catalyzed by a secondary amine, often in the
presence of a Lewis acid to improve selectivity and yield.
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A flowchart illustrating the synthesis of 2-Ethylacrolein.

Experimental Protocol: Synthesis of 2-Ethylacrolein

This protocol is adapted from a patented synthesis method and provides a representative
procedure for the laboratory-scale synthesis of 2-Ethylacrolein.

Materials:

e n-Butyraldehyde

o Formaldehyde (35-40% solution or paraformaldehyde)
e Di-n-butylamine

o Tris(pentafluorophenyl)borane (B(CeFs)3)

e Hydroquinone (or other polymerization inhibitor)
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Reaction vessel (e.g., 500 mL round-bottom flask) equipped with a stirrer, dropping funnel,
and temperature control.

Procedure:

Charging the Reactor: To a 500 mL reaction vessel, add n-butyraldehyde (144 g) and
formaldehyde solution (171 g, 35%).

Catalyst Preparation: In a separate container, prepare a mixture of di-n-butylamine (14.4 g)
and B(CsFs)s (7.2 9).

Reaction: Begin stirring the n-butyraldehyde and formaldehyde mixture. Control the
temperature of the reaction vessel to 40-60 °C.

Catalyst Addition: Slowly add the catalyst mixture dropwise to the reaction vessel over a
period of time, maintaining the temperature between 40-60 °C.

Reaction Monitoring: After the addition is complete, continue stirring the mixture at 40-60 °C
for 2-4 hours. The reaction progress can be monitored by techniques such as Gas
Chromatography (GC) to determine the conversion of reactants and the formation of the
product.

Workup:

o Once the reaction is complete, stop the stirring and allow the mixture to stand, which will
result in the separation of layers.

o Separate the organic layer.

o Add a polymerization inhibitor, such as hydroquinone (0.1-0.5% by weight of the organic
layer), to the organic layer to prevent polymerization of the product.

Purification:
o Purify the crude 2-Ethylacrolein by distillation under normal pressure.

o Collect the fraction boiling at approximately 92-93 °C.
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o Storage: Add a small amount of a polymerization inhibitor (e.g., 0.1-0.5% hydroquinone) to
the purified product for storage. Store in a cool, dark, and well-ventilated area in a tightly
sealed container.

Applications in Organic Synthesis

2-Ethylacrolein is a valuable intermediate in various organic transformations, largely due to its
conjugated system which makes it an excellent Michael acceptor and a dienophile in Diels-
Alder reactions.

Role in the Total Synthesis of (+)-Tabersonine

A significant application of 2-Ethylacrolein is in the total synthesis of complex natural products,
such as the Aspidosperma alkaloid (x)-tabersonine. In this synthesis, 2-Ethylacrolein
participates in a crucial [4+2] cycloaddition (Diels-Alder) reaction.
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2-Ethylacrolein 1-Amino-3-siloxydiene
(Dienophile) (Diene)

[4+2] Cycloaddition

(Diels-Alder Reaction)

Cycloadduct

Further Elaboration

(x)-Tabersonine

2-Ethylacrolein Nucleophile
(Michael Acceptor) (e.g., Thiol from Cysteine)

Michael Addition
(1,4-Conjugate Addition)

orms Covalent Bond

Covalent Adduct
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Handling 2-Ethylacrolein

Wear Appropriate PPE:
- Chemical-resistant gloves (e.g., PVC)
- Safety goggles with side shields
- Lab coat
- Approved respirator

Work in a well-ventilated
chemical fume hood

l
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|
! Ellmlnate all ignition sources:
- No open flames
- Use non-sparking tools
- Ground equipment

After cleanup
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In case of a spill:
- Evacuate the area . .
L away from incompatible materials
- Remove ignition sources Procedure Complete . .
- Keep container tightly sealed.
Refrigeration is recommended.

- Absorb with inert material
- Dispose of as hazardous waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling

Email: info@benchchem.com or Request Quote Online
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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